diethyl (2R,5R)-1-benzylpyrrolidine-2,5-dicarboxylate

• CAS RN: 50990-24-4
• Molecular Formula: C17H23NO4
• Molecular Weight: 305.4 g/mol
• IUPAC Name: diethyl (2R,5R)-1-benzylpyrrolidine-2,5-dicarboxylate
• InChI: InChI=1S/C17H23NO4/c1-3-21-16(19)14-10-11-15(17(20)22-4-2)18(14)12-13-8-6-5-7-9-13/h5-9,14-15H,3-4,10-12H2,1-2H3/t14-,15-/m1/s1
• InChI Key: LDUSEIANLSWKPY-HUUCEWRRSA-N
• Isomeric SMILES: CCOC(=O)[C@H]1CC[C@@H](N1CC2=CC=CC=C2)C(=O)OCC
• Canonical SMILES: CCOC(=O)C1CCC(N1CC2=CC=CC=C2)C(=O)OCC

Description

Diethyl (2R,5R)-1-benzylpyrrolidine-2,5-dicarboxylate is a useful research compound. Its molecular formula is C17H23NO4 and its molecular weight is 305.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of Diethyl meso-2,5-dibromoadipate (50 g, 139 mmol) in benzene (150 mL) was heated to reflux. Then heating was discontinued and benzylamine (50 mL) was added under stirring in 1 h. At the end of the addition, the mixture was refluxed for 20 h. After cooling down, the hydrobromide salt was filtered off and washed with benzene, and the benzene solution was evaporated. The residue was distilled under reduced pressure (180-190° C./0.3 mmHg) to give a product (39.9 g, 94%) as a yellow oil.